6-(3-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13FN4S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 6-(3-fluorophenyl)-3-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13FN4S/c1-11-5-2-3-6-12(11)10-15-19-20-17-22(15)21-16(23-17)13-7-4-8-14(18)9-13/h2-9H,10H2,1H3
• InChI Key: UORAILOYQUIARH-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)C4=CC(=CC=C4)F

Description

6-(3-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of triazolo-thiadiazole derivatives and has been synthesized using various methods.

Scientific Research Applications

6-(3-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in the field of medicine. It has been shown to have anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been found to have antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Furthermore, it has been studied for its potential use as an anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 6-(3-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that this compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. Additionally, it has been suggested that this compound exerts its antimicrobial activity by disrupting the bacterial cell membrane and inhibiting bacterial growth. Furthermore, it has been suggested that this compound exerts its anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
6-(3-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. It has been found to induce DNA damage and inhibit cell cycle progression in cancer cells. Additionally, it has been found to inhibit the growth of bacterial strains by disrupting the bacterial cell membrane. Furthermore, it has been found to reduce the production of pro-inflammatory cytokines in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(3-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential applications in the field of medicine, its anticancer and antimicrobial activities, and its anti-inflammatory properties. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 6-(3-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to investigate its potential use as a therapeutic agent for cancer and bacterial infections. Another direction is to study its mechanism of action in more detail to fully understand its biochemical and physiological effects. Additionally, further studies are needed to determine its toxicity and potential side effects. Finally, future research could explore the synthesis of analogs of this compound to improve its efficacy and reduce its toxicity.
In conclusion, 6-(3-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has potential applications in the field of medicine. Its anticancer, antimicrobial, and anti-inflammatory activities make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action, toxicity, and potential side effects.

Synthesis Methods

The synthesis of 6-(3-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported using different methods. One of the methods involves the reaction of 2-methylbenzylamine with 3-fluorobenzaldehyde to form an imine intermediate, which is then reacted with 2-mercapto-5-methyl-1,3,4-thiadiazole to form the desired compound. Another method involves the reaction of 3-fluorobenzaldehyde with 2-methylbenzylhydrazine to form a hydrazone intermediate, which is then reacted with 2-mercapto-5-methyl-1,3,4-thiadiazole to form the final product.